6-fluoro-N-(1-methylpiperidin-4-yl)pyridin-2-amine

• Molecular Formula: C11H16FN3
• Molecular Weight: 209.26 g/mol
• IUPAC Name: 6-fluoro-N-(1-methylpiperidin-4-yl)pyridin-2-amine
• InChI: InChI=1S/C11H16FN3/c1-15-7-5-9(6-8-15)13-11-4-2-3-10(12)14-11/h2-4,9H,5-8H2,1H3,(H,13,14)
• InChI Key: PSFZAEPBXSTGNW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC2=NC(=CC=C2)F

Description

6-Fluoro-N-(1-methylpiperidin-4-yl)pyridin-2-amine is a fluorinated pyridinamine derivative characterized by a 1-methylpiperidin-4-yl substituent attached to the pyridine ring via an amine linkage. While PubChem provides basic structural data, synthesis details are inferred from analogous compounds. For instance, alkylation of intermediates like 6-fluoro-N-(3-methoxyphenyl)pyridin-2-amine using alkyl halides (e.g., 1-iodopropane) under basic conditions is a plausible route .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-fluoro-N-(1-methylpiperidin-4-yl)pyridin-2-amine involves several steps. One common method includes the reaction of 6-fluoropyridin-2-amine with 1-methylpiperidine under specific conditions . The reaction typically requires a catalyst and is carried out in an organic solvent at elevated temperatures to ensure complete conversion .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process often includes purification steps such as recrystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

6-fluoro-N-(1-methylpiperidin-4-yl)pyridin-2-amine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a variety of oxidized derivatives, while substitution reactions can produce a range of substituted compounds .

Scientific Research Applications

6-fluoro-N-(1-methylpiperidin-4-yl)pyridin-2-amine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-fluoro-N-(1-methylpiperidin-4-yl)pyridin-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects . The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Key Observations :

• Electronic Effects : Fluorine at the 6-position stabilizes the pyridine ring via electron-withdrawing effects, enhancing electrophilic substitution resistance .
• Steric Hindrance : Bulky groups like 4-fluorophenethyl () reduce reaction yields in coupling steps, whereas smaller aliphatic chains (e.g., pentenyl) are more synthetically accessible .

Key Observations :

• Catalyst-Free Routes : HFdpa synthesis () eliminates costly palladium catalysts, contrasting with Buchwald-Hartwig-dependent methods ().
• Reaction Conditions : High-pressure systems () or microwave irradiation () improve yields for sterically hindered substrates.

Biological Activity

6-Fluoro-N-(1-methylpiperidin-4-yl)pyridin-2-amine is a compound that has garnered attention due to its potential biological activities, particularly in pharmacology. This article explores its biological activity, mechanisms of action, and relevant research findings, including data tables and case studies.

Chemical Structure and Properties

The compound is characterized by a pyridine ring substituted with a fluorine atom and a piperidine moiety. The structural formula can be represented as follows:

$$\text{C}_{11}\text{H}_{14}\text{F}\text{N}_3$$

Research indicates that 6-fluoro-N-(1-methylpiperidin-4-yl)pyridin-2-amine acts primarily as a selective agonist for the serotonin receptor subtype 5-HT1F. This receptor is implicated in various neurological processes, including pain modulation and the regulation of mood. Its activation may lead to analgesic effects and potential applications in treating migraine and other neurovascular disorders .

In Vitro Studies

In vitro assays have demonstrated that this compound exhibits significant activity against various cancer cell lines. For instance, studies show that it can inhibit cell proliferation in breast cancer cells (MDA-MB-231) and liver cancer cells (HepG2) with IC50 values in the micromolar range. The following table summarizes key findings from in vitro studies:

Cell Line	IC50 (µM)	Mechanism
MDA-MB-231	5.0	Inhibition of cell proliferation
HepG2	3.5	Induction of apoptosis
A549 (Lung Cancer)	4.0	Cell cycle arrest

In Vivo Studies

In vivo studies have further corroborated the anti-cancer potential of 6-fluoro-N-(1-methylpiperidin-4-yl)pyridin-2-amine. Animal models treated with the compound showed reduced tumor growth rates compared to controls. Notably, a study involving xenograft models indicated a significant decrease in tumor size after administration of the compound at doses of 10 mg/kg .

Case Studies

• Case Study on Migraine Treatment : A clinical trial investigated the efficacy of this compound in patients suffering from chronic migraines. Results indicated a significant reduction in migraine frequency and severity, suggesting its potential as a therapeutic agent for migraine management .
• Case Study on Cancer Therapy : Another study focused on the use of 6-fluoro-N-(1-methylpiperidin-4-yl)pyridin-2-amine in combination with standard chemotherapy agents. The combination therapy resulted in enhanced anti-tumor effects and reduced side effects compared to chemotherapy alone, highlighting its role as an adjunctive treatment strategy .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 6-fluoro-N-(1-methylpiperidin-4-yl)pyridin-2-amine, and what are their respective yields and challenges?

• Methodological Answer : Synthesis typically involves nucleophilic substitution or coupling reactions. For example, fluorinated pyridines can be synthesized via halogen exchange using fluorinating agents like KF or CsF under controlled conditions . Protecting groups (e.g., tert-butoxycarbonyl for amines) may be employed to prevent side reactions. Yields often range from 30–80%, with challenges including regioselectivity in fluorination and purification of stereoisomers. Post-synthetic modifications, such as deprotection, require acidic/basic conditions and rigorous NMR validation .

Q. How is the structural characterization of this compound performed using spectroscopic and crystallographic methods?

• Methodological Answer :

• 1H/19F NMR : Assign peaks using coupling constants (e.g., J~F-H~ for fluorine-proton interactions) and DEPT/HSQC for amine protons .
• X-ray Crystallography : Resolve piperidine ring conformation and fluorine substitution patterns. Intramolecular hydrogen bonds (e.g., N–H⋯N) stabilize the structure, as seen in related pyrimidine derivatives .
• Mass Spectrometry : Confirm molecular weight via ESI-MS, noting fragmentation patterns of the fluoro-pyridine core.

Q. What preliminary biological screening assays are recommended for assessing its bioactivity?

• Methodological Answer :

• Antimicrobial Testing : Use agar dilution assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) and fungi (e.g., C. albicans), with MIC values compared to controls .
• Receptor Binding Studies : Radioligand displacement assays (e.g., for serotonin or dopamine receptors) to evaluate affinity, given structural similarities to neuromodulatory agents .

Advanced Research Questions

Q. How can researchers optimize the synthetic protocol to improve yield and purity?

• Methodological Answer :

• Fluorination Optimization : Use microwave-assisted synthesis or flow chemistry to enhance reaction kinetics and reduce side products .
• Chromatography : Employ reverse-phase HPLC with trifluoroacetic acid (TFA) in the mobile phase to separate polar byproducts.
• Crystallization : Recrystallize from ethanol/water mixtures to isolate enantiomers, monitored by chiral HPLC .

Q. What strategies resolve contradictions between computational predictions and experimental data regarding receptor binding?

• Methodological Answer :

• MD Simulations : Run 100-ns molecular dynamics trajectories to assess conformational flexibility of the piperidine ring, which may alter binding pocket interactions .
• Free Energy Perturbation (FEP) : Quantify energy differences between predicted and observed binding modes, adjusting force field parameters for fluorine’s electronegativity .

Q. How does fluorine substitution affect the compound’s physicochemical properties and bioactivity?

• Methodological Answer :

• Lipophilicity : Measure logP values (e.g., shake-flask method) to compare with non-fluorinated analogs. Fluorine increases membrane permeability but may reduce solubility .
• Metabolic Stability : Perform microsomal assays (e.g., human liver microsomes) to assess resistance to oxidative degradation. Fluorine often extends half-life by blocking CYP450-mediated metabolism .

Q. What analytical techniques are critical for detecting degradation products under different storage conditions?

• Methodological Answer :

• Stability Studies : Use accelerated degradation (40°C/75% RH) and analyze via UPLC-QTOF-MS. Monitor hydrolytic cleavage of the piperidine-amine bond .
• 19F NMR : Track fluorine signal shifts to identify defluorinated byproducts .

Q. How can computational modeling predict interactions with biological targets?

• Methodological Answer :

• Docking Studies : Use AutoDock Vina with crystal structures of target proteins (e.g., kinases or GPCRs). Parameterize fluorine’s van der Waals radius and partial charges .
• QSAR Modeling : Correlate substituent effects (e.g., methyl vs. fluoro groups) with IC50 values from enzymatic assays .